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Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628

An In-depth Technical Guide to the Synthesis and Characterization of 4-(3-
Aminopropyl)morpholine

Introduction

4-(3-Aminopropyl)morpholine, also known by other names such as 3-morpholinopropylamine
and N-aminopropylmorpholine, is a versatile organic compound with the chemical formula
C7H16N20.[1][2] It is characterized by a morpholine ring substituted with a 3-aminopropy!
group at the nitrogen atom.[2][3] This bifunctional structure, containing both a tertiary amine
within the morpholine ring and a primary amine on the side chain, makes it a valuable
intermediate in various chemical syntheses.

Typically a colorless liquid with a faint, fish-like odor, 4-(3-aminopropyl)morpholine is soluble in
water.[1][4] It is widely utilized as a chemical intermediate in the production of pharmaceuticals,
agrochemicals, and dyestuffs.[3][5] Additionally, it serves as a catalytic agent and an additive in
the petrochemical industry and is used in the synthesis of fibers.[1][6][7] The compound is
corrosive to tissue and can produce toxic oxides of nitrogen upon combustion.[2][4]

Synthesis of 4-(3-Aminopropyl)morpholine

The primary industrial synthesis of 4-(3-aminopropyl)morpholine involves a two-step process:
the addition of acrylonitrile to morpholine to form 3-(4-morpholinyl)propanenitrile, followed by

the reduction of the nitrile group to a primary amine.[8] A common laboratory-scale adaptation
of the reduction step utilizes a metal salt and a hydride reducing agent.
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Synthetic Pathway

The synthesis proceeds via the reduction of an intermediate, 3-(4-morpholinyl)propanenitrile.
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Caption: Synthetic pathway for 4-(3-aminopropyl)morpholine.

Experimental Protocol: Reduction of 3-(4-
morpholinyl)propanenitrile

This protocol is based on a general procedure for the reduction of the nitrile intermediate.[1][9]
o Reaction Setup: To a suitable reaction vessel, add 3-(4-morpholinyl)propanenitrile (0.1 mol,

14 g), tert-butanol (15 mL), anhydrous nickel(ll) chloride (0.008 mol, 1.0 g), and sodium
borohydride (0.016 mol, 0.6 g).[1][9]

e Reaction Conditions: The reaction mixture is heated to 70°C and stirred for 8 hours.[1][9]

o Work-up and Purification: Upon completion, the reaction yields a mixture containing the
desired product, 4-(3-aminopropyl)morpholine. Further purification steps, such as filtration to
remove inorganic salts and distillation under reduced pressure, are necessary to isolate the
pure compound. The reported yield for this specific procedure is 59 wt%.[9]

Quantitative Synthesis Data
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Parameter Value Reference
Starting Material 3-(4-morpholinyl)propanenitrile  [1][9]
Reagents Sodiu-m Borohydride, Nickel(ll) 11[9]
Chloride

Solvent tert-Butanol [1119]
Temperature 70 °C [1109]
Reaction Time 8 hours [1][9]
Product Yield 59 wt% 9]

Characterization of 4-(3-Aminopropyl)morpholine

The identity and purity of synthesized 4-(3-aminopropyl)morpholine are confirmed through

various analytical techniques, including spectroscopic methods and determination of its

physical properties.

Characterization Workflow

A typical workflow for the characterization of the final product is outlined below.
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Caption: General workflow for characterization.

Physical and Chemical Properties

The compound is a colorless liquid at room temperature and is sensitive to air.[1][5] It is a
corrosive material and requires careful handling.[2]
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Property Value Reference(s)
Molecular Formula C7H16N20 [1112]
Molecular Weight 144.21 g/mol [1][2]
Appearance Colorless liquid [2][4]
Odor Faint, fish-like [21[4]
Melting Point -15 °C (lit.) [1][3]
Boiling Point 224 °C (lit.) [1114]
Density 0.987 g/mL at 25 °C (lit.) [1114]
Flash Point 99 -100°C [4][6]
Refractive Index n20/D 1.4761 (lit.) [1][5]
Water Solubility Soluble (1000 g/L) [1][5]
pKa 10.30 + 0.10 (Predicted) [11[7]
CAS Number 123-00-2 [1][10]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the molecular structure of 4-(3-
aminopropyl)morpholine.

e 1H NMR Spectroscopy: Proton NMR spectra are used to identify the different types of
hydrogen atoms in the molecule. Although a full spectrum requires access to specialized
databases, the expected signals in a solvent like CDCI3 would correspond to the protons on
the morpholine ring and the aminopropy! chain.[10]

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present. Key absorptions would include N-H stretching for the primary amine, C-H
stretching for the alkyl groups, C-N stretching, and C-O-C stretching for the morpholine ether
linkage.[11]
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e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. For 4-(3-aminopropyl)morpholine, the molecular ion peak [M]+ would

be observed at m/z 144.[2] A mass spectral analysis has shown a characteristic fragment at

m/z 100.0 (100% relative intensity), corresponding to the loss of the aminopropy! side chain,

and another significant peak at m/z 113.0 (32% relative intensity).[9] The [M+1] peak at m/z

145.0 is also observed.[9]

Analysis Type Key Observations Reference(s)
Signals corresponding to

1H NMR morpholine and aminopropyl [2][10]
protons.
Characteristic peaks for N-H,

IR [2][11]

C-H, C-N, and C-O-C bonds.

Molecular lon [M]+ at m/z 144;

[M+1]+ at 145.0 (5%); Major
fragments at m/z 113.0 (32%)
and 100.0 (100%).

Mass Spec (El)

[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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